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  4. Ethyl 4-cyano-5-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate
Ethyl 4-cyano-5-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate Ethyl 4-cyano-5-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 445383-13-1
VCID: VC0460149
InChI: InChI=1S/C22H22N4O3S2/c1-3-29-22(28)19-13(2)16(11-24)21(31-19)26-18(27)12-30-20-15(10-23)9-14-7-5-4-6-8-17(14)25-20/h9H,3-8,12H2,1-2H3,(H,26,27)
SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)CSC2=C(C=C3CCCCCC3=N2)C#N)C#N)C
Molecular Formula: C22H22N4O3S2
Molecular Weight: 454.6g/mol

Ethyl 4-cyano-5-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate

CAS No.: 445383-13-1

Main Products

VCID: VC0460149

Molecular Formula: C22H22N4O3S2

Molecular Weight: 454.6g/mol

Ethyl 4-cyano-5-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate - 445383-13-1

CAS No. 445383-13-1
Product Name Ethyl 4-cyano-5-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate
Molecular Formula C22H22N4O3S2
Molecular Weight 454.6g/mol
IUPAC Name ethyl 4-cyano-5-[[2-[(3-cyano-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl)sulfanyl]acetyl]amino]-3-methylthiophene-2-carboxylate
Standard InChI InChI=1S/C22H22N4O3S2/c1-3-29-22(28)19-13(2)16(11-24)21(31-19)26-18(27)12-30-20-15(10-23)9-14-7-5-4-6-8-17(14)25-20/h9H,3-8,12H2,1-2H3,(H,26,27)
Standard InChIKey RSKJKNLLFZOYKR-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(C(=C(S1)NC(=O)CSC2=C(C=C3CCCCCC3=N2)C#N)C#N)C
Canonical SMILES CCOC(=O)C1=C(C(=C(S1)NC(=O)CSC2=C(C=C3CCCCCC3=N2)C#N)C#N)C
PubChem Compound 1773461
Last Modified Nov 11 2021
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